Cas no 1779656-91-5 (2-hydroxy-2-(5-methyl-1H-pyrazol-3-yl)acetic acid)

• Product Name: 2-hydroxy-2-(5-methyl-1H-pyrazol-3-yl)acetic acid
• CAS No: 1779656-91-5
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 6182570
• PubChem ID: 82416226
• Update Time: 2024-01-11

2-hydroxy-2-(5-methyl-1H-pyrazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(5-methyl-1H-pyrazol-3-yl)acetic acid
• EN300-1823550
• 1779656-91-5

• Inchi： 1S/C6H8N2O3/c1-3-2-4(8-7-3)5(9)6(10)11/h2,5,9H,1H3,(H,7,8)(H,10,11)
• InChI Key： CBGPOBLGEGNRPC-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=C(C)NN=1

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives